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Compound Name: Dicresulene Disodium Salt
Cat. No.: B15288759
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Executive Summary & Technical Context

Dicresulene Disodium Salt (CAS: 79093-74-6) is a critical analytical marker, primarily serving
as a specific oligomeric reference standard for Policresulen, a polymethylene-m-cresol sulfonic
acid condensate used in gynecological and veterinary medicine. While Policresulen is a
complex mixture of oligomers, Dicresulene represents the discrete dimer fraction (3,3'-
Methylenebis[6-hydroxy-4-methylbenzenesulfonic acid], disodium salt).

Precise qualification of this standard is essential for:

e Impurity Profiling: Quantifying the dimer fraction in Policresulen drug substance.
e Process Control: Monitoring the condensation reaction endpoint.

o Toxicology: Validating safety margins for low-molecular-weight species.

This guide outlines a self-validating qualification protocol to establish a Primary or Secondary
Reference Standard for Dicresulene Disodium Salt, comparing it against commercial
research-grade alternatives.
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Technical Specifications & ldentity

Before qualification, the candidate material must undergo rigorous structural confirmation.

Parameter Specification

Chemical Name Dicresulene Disodium Salt

Disodium 3,3'-methylenebis(6-hydroxy-4-

IUPAC Name
methylbenzenesulfonate)

CAS Number 79093-74-6 (Salt) / 78480-14-5 (Free Acid)
Molecular Formula C15H14Na20sS:2
Molecular Weight 412.39 g/mol
Appearance White to off-white hygroscopic powder

N Highly soluble in water; sparingly soluble in
Solubility

methanol.[1][2]

Structural Visualization (DOT Diagram)

The following diagram illustrates the structural hierarchy and the analytical logic used to
confirm identity.
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Analytical Confirmation
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Caption: Analytical mapping of Dicresulene structural moieties to specific spectroscopic
confirmation methods.

Comparative Assessment: Qualification vs.
Alternatives

Researchers often face the choice between purchasing a pre-qualified CRM (Certified
Reference Material) or qualifying an in-house standard.
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In-House Qualified

Commercial Policresulen Bulk
Feature Standard )
Research Grade (Alternative)
(Recommended)
) ] High (>99.0%) via Low/Variable (often )
Purity Confidence N/A (Mixture)
Mass Balance >90%)
Full raw data .
N o COA often lacks raw None for specific
Traceability availability (NMR, )
data dimer
HPLC)

o High initial effort, low ) ]
Cost Efficiency | . . High recurring cost Very Low
ong-term cos

Quantitative Assays &

Suitability o Identification only System Suitability only
Validation
] Internal resource Batch-to-batch N
Risk o Non-specific response
dependency variability

Expert Insight: Do not use "Research Grade" chemicals for quantitative release testing without
performing the full qualification protocol below. The hygroscopic nature of the disodium salt
often leads to significant water content variations (5-15%) that commercial COAs may not
accurately reflect at the time of use.

Qualification Protocol (Step-by-Step)
Phase 1: Purity Assessment (Chromatographic Purity)

Objective: Determine the % area of the main component and quantify organic impurities.
Methodology: Reverse-Phase HPLC (Gradient)

e Column: C18, 250 x 4.6 mm, 5 um (e.g., Agilent Zorbax SB-C18). Rationale: Stability in
acidic mobile phase.

» Mobile Phase A: 0.1% Phosphoric Acid in Water. Rationale: Suppress ionization of sulfonic
groups to improve peak shape.

¢ Mobile Phase B: Acetonitrile.
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e Gradient: 0% B (0-5 min) —» 40% B (25 min) — 0% B (30 min).
e Flow Rate: 1.0 mL/min.

e Detection: UV @ 280 nm (Aromatic absorption).
Self-Validating Check:

« Inject a blank. Ensure baseline is flat.

e Inject the standard (0.5 mg/mL). The Dicresulene peak should elute between the monomer
(m-cresol sulfonic acid) and trimer species.

o Acceptance Criteria: Main peak symmetry factor 0.8 — 1.5; Resolution > 2.0 from nearest
impurity.

Phase 2: Residuals & Potency Assignment (Mass
Balance)

Objective: Calculate the absolute assay ("Potency") on an "as-is" basis.
Workflow:

o Water Content (KF): Perform Volumetric Karl Fischer titration. Expectation: 5-12% w/w (often
forms hydrates).

e Residual Solvents (GC-HS): Quantify methanol/ethanol used in synthesis.

¢ Inorganic Impurities (ROI): Residue on Ignition. Note: For disodium salt, the theoretical
sulfated ash is high. Use ICP-MS for heavy metals instead if ROl is confounded by sodium.

e Mass Balance Calculation:

Experimental Data Summary (Simulated)

The following table summarizes typical data obtained during the qualification of a high-quality
Dicresulene Disodium Salt candidate.
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Test Method Typical Result Impact on Potency
HPLC Purity RP-HPLC, UV 280nm 99.4% Area Primary purity factor
Water Content Karl Fischer 8.2% wiw Significant reduction
Residual Methanol GC-Headspace 0.3% wi/w Minor reduction

Sodium Content

lon Chromatography

11.1% (Theoretical)

Confirms Salt Form

Final Potency

Mass Balance

90.9% (as is)

Use this value for

calc.

Critical Note: If you assume the material is 100% pure based only on HPLC, you will

overestimate the content by ~9% due to water and salt counter-ions, leading to OOS (Out of

Specification) results in your drug product assay.

Qualification Logic Diagram

This workflow ensures that the standard is only released if it meets strict "Self-Validating"

criteria.

© 2026 BenchChem. All rights reserved.

6/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15288759?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Candidate Material
(Dicresulene Na2)

1. Identity Check
(NMR/IR/MS)

Structure Confirmed

2. Purity Assessment
(HPLC + KF + GC)

Data Collected

3. Mass Balance Calculation

Pass Criteria?
(>98.0% Org Purity)

Yes No

RELEASE REJECT

Primary Standard Recrystallize

Click to download full resolution via product page

Caption: Decision tree for the qualification of Dicresulene Disodium Salt reference standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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